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Compound of Interest

Compound Name: Pimicotinib

Cat. No.: B12375259

Essential Safety and Handling Guide for
Pimicotinib
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Pimicotinib (ABSK021), a potent and selective CSF-1R
inhibitor. Adherence to these guidelines is critical to ensure a safe laboratory environment and
to maintain the integrity of your research.

Hazard Identification and Safety Precautions

According to the available Safety Data Sheet (SDS), Pimicotinib is not classified as a
hazardous substance or mixture.[1] However, as a matter of good laboratory practice, it is
prudent to handle this compound with care to avoid unnecessary exposure.

Key Safety Directives:
e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]
« Inhalation Precaution: Avoid inhaling dust or aerosols.[1]

» Ventilation: Always handle Pimicotinib in a well-ventilated area, preferably within a chemical
fume hood.[1]
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Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is the most effective measure

to prevent exposure.

PPE Category

Item

Specification

Hand Protection

Gloves

Chemically resistant (e.qg.,

nitrile)

Eye/Face Protection

Safety Glasses/Goggles

ANSI 787.1 certified

Skin and Body Protection

Laboratory Coat

Standard, fully buttoned

Chemical and Physical Properties

Understanding the physical and chemical properties of Pimicotinib is fundamental to its safe

handling and storage.

Property Value Source

Molecular Formula C22H24N603 PubChem[2]
Molecular Weight 420.47 g/mol Selleck Chemicals[3]
CAS Number 2253123-16-7 MedchemExpress[1]
Appearance Powder MedchemExpress
Solubility DMSO: 84 mg/mL. (199.77 Selleck Chemicals[3]

mM)

Water: Insoluble

Selleck Chemicals[3]

Ethanol: 21 mg/mL

Selleck Chemicals[3]

Storage and Handling

Proper storage is crucial for maintaining the stability and efficacy of Pimicotinib.
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Condition Temperature Duration
Powder -20°C 3years

In solvent -80°C 6 months
-20°C 1 month

Handling Procedure:

minimize inhalation risk.

Emergency Procedures

Ensure all required PPE is correctly worn before handling the compound.

Weigh and prepare solutions in a designated area, such as a chemical fume hood, to

Keep the container tightly sealed when not in use.[1]

Avoid sources of ignition and direct sunlight.[1]

In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[1]

Skin Contact

Remove contaminated clothing. Rinse skin

thoroughly with plenty of water.[1]

Move the individual to fresh air. If breathing is

Inhalation o ) )

difficult, provide respiratory support.[1]

Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[1]
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Spill Response Workflow:

Don Appropriate PPE

s s

Click to download full resolution via product page

Caption: Workflow for handling a Pimicotinib spill.

Disposal Plan

As Pimicotinib is not classified as a hazardous chemical, standard laboratory procedures for
non-hazardous waste disposal should be followed. However, always consult your institution's

specific guidelines.
Solid Waste (Powder):
o Collect waste Pimicotinib powder in a clearly labeled, sealed container.

» Dispose of the container in the designated non-hazardous solid chemical waste stream. Do
not mix with general laboratory trash.
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Liquid Waste (Solutions):

o For small quantities of aqueous solutions, disposal down the drain with copious amounts of
water may be permissible, subject to local regulations and institutional approval.[1]

e Solutions in organic solvents should be collected in a designated, labeled waste container for
non-hazardous chemical liquid waste and disposed of through your institution's chemical
waste program.

Empty Containers:
» Triple rinse empty containers with a suitable solvent (e.g., ethanol or water).
o Deface or remove the original label.

» Dispose of the rinsed container in the appropriate laboratory glass or plastic recycling bin, or
as regular trash if permitted.

By adhering to these safety and handling protocols, you contribute to a secure research
environment for yourself and your colleagues while ensuring the quality and integrity of your
work with Pimicotinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

